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Compound of Interest

Compound Name: BMS-707035

Cat. No.: B606244

Essential guidelines for the safe handling and disposal of the investigational HIV-1 integrase
inhibitor, BMS-707035, to ensure laboratory safety and environmental compliance.

For researchers, scientists, and drug development professionals, the proper management of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
document provides a comprehensive, step-by-step guide to the safe disposal of BMS-707035,
a potent, specific, and reversible HIV-1 integrase inhibitor. In the absence of a specific Safety
Data Sheet (SDS) with detailed disposal instructions, a conservative approach is warranted,
treating BMS-707035 as a potentially hazardous chemical waste due to its biological activity.

Key Chemical Properties and Hazard Assessment

A summary of the relevant chemical and physical properties of BMS-707035 is provided below.
While not classified as overtly cytotoxic in some studies, its potent enzymatic inhibition
necessitates handling as a hazardous substance.[1]
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Property Value

N-[(4-fluorophenyl)methyl]-1,6-dihydro-5-
hydroxy-1-methyl-6-oxo-2-(tetrahydro-1,1-
dioxido-2H-1,2-thiazin-2-yl)-4-

pyrimidinecarboxamide[2]

Chemical Name

Molecular Formula C17H19FN405S[3][4]
Molecular Weight 410.4 g/mol [3]
Appearance Solid powder[2]

Solubility Slightly soluble in DMSO[2]

o Potentially Hazardous Chemical Waste (due to
Hazard Classification ] ] o
biological activity)

Step-by-Step Disposal Procedures

The following procedures are recommended for the disposal of solid BMS-707035 and
solutions of BMS-707035 in dimethyl sulfoxide (DMSO).

Personal Protective Equipment (PPE)
Before handling BMS-707035 in any form, ensure the following PPE is worn:

o Safety goggles
e Lab coat

o Chemical-resistant gloves (nitrile or neoprene)

Disposal of Solid BMS-707035

o Waste Collection:

o Place all solid waste contaminated with BMS-707035, including unused compound,
contaminated personal protective equipment (gloves, etc.), and weighing papers, into a
dedicated, clearly labeled hazardous waste container.
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o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure, leak-proof lid.

e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "BMS-707035,"
and the approximate quantity.

o Include the date of waste generation.
o Storage:

o Store the sealed waste container in a designated satellite accumulation area away from
incompatible materials.

e Disposal:

o Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.

Disposal of BMS-707035 in DMSO Solutions

Solutions of BMS-707035 in DMSO require careful handling due to the properties of the
solvent.

e Waste Segregation:

o Collect all liquid waste containing BMS-707035 and DMSO in a dedicated, leak-proof, and
chemically compatible container. Do not mix with other solvent waste streams unless
approved by your institution's EHS department.

e Labeling:

o Clearly label the container with "Hazardous Waste," the names of all constituents ("BMS-
707035" and "Dimethyl Sulfoxide™), and their approximate concentrations.

o Include the date of waste generation.
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o Storage:

o Store the sealed liquid waste container in a designated satellite accumulation area, within
secondary containment (e.g., a chemical-resistant tray) to prevent spills.

» Disposal:

o Contact your institution's EHS department for collection and disposal. Do not pour DMSO

solutions down the drain.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and handling process for the proper
disposal of BMS-707035 waste.
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BMS-707035 Disposal Workflow

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of BMS-707035, fostering a secure research
environment. Always consult your institution's specific chemical hygiene plan and waste
disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of BMS-707035: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606244#bms-707035-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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